N-cyclopentyl-4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
Description
N-cyclopentyl-4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide is a chemical compound that belongs to the class of pyridazinone derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Medicinal Chemistry and Drug Development
This compound exhibits interesting properties that make it relevant for medicinal chemistry and drug discovery:
- Anticancer Potential : Researchers have investigated its effects on cancer cells due to its structural resemblance to certain kinase inhibitors. It may interfere with cell signaling pathways and inhibit tumor growth .
Neuropharmacology
The compound’s structure suggests potential interactions with neural receptors and pathways:
- Neuroprotective Effects : Studies have explored its ability to protect neurons from oxidative stress and neurodegenerative conditions. It could be a candidate for novel neuroprotective drugs .
Computational Chemistry
Computational methods play a crucial role in understanding molecular interactions:
- Molecular Docking Studies : Researchers use computational tools to predict how this compound interacts with specific protein targets. Insights gained can guide drug design and optimization .
Organic Synthesis
The compound’s unique structure offers opportunities for synthetic chemistry:
- Asymmetric Synthesis : Chemists have developed efficient routes to synthesize this compound enantioselectively. Its chiral center makes it an interesting substrate for asymmetric reactions .
Materials Science
Beyond biological applications, this compound has potential in materials research:
- Functional Materials : Its conjugated system and aromatic rings make it suitable for designing organic semiconductors or luminescent materials .
Agrochemicals
Considering its structural features, it might have applications in agriculture:
- Pesticide Development : Researchers explore its insecticidal or herbicidal properties. Modifications could lead to environmentally friendly agrochemicals .
properties
IUPAC Name |
N-cyclopentyl-4-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4/c1-27-18-11-9-15(14-19(18)28-2)17-10-12-21(26)24(23-17)13-5-8-20(25)22-16-6-3-4-7-16/h9-12,14,16H,3-8,13H2,1-2H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQNKWVNYPDVYEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3CCCC3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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